Cas no 1240612-08-1 (2-bromo-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-bromo-4,5-dimethyl-1,3-oxazole
• CAS No: 1240612-08-1
• MF: C₅H₆BrNO
• MW: 176.01124048233
• MDL: MFCD16989270
• CID: 1032388
• PubChem ID: 22087321
• Update Time: 2025-05-23

2-bromo-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethyloxazole
• 2-bromo-4,5-dimethyl-1,3-oxazole
• AG-L-59741
• AK-68170
• CTK5I9117
• KB-228784
• MolPort-021-876-945
• RP07207
• Y7293
• AT18457
• Oxazole, 2-bromo-4,5-dimethyl-
• 1240612-08-1
• EN300-254594
• DTXSID50622352
• A890603
• W-205186
• AKOS015994846
• J-508260
• DB-364765

• MDL： MFCD16989270
• Inchi： 1S/C5H6BrNO/c1-3-4(2)8-5(6)7-3/h1-2H3
• InChI Key： QDVISYCNCKXBLV-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C(C)O1

Computed Properties

• Exact Mass: 174.96328g/mol
• Monoisotopic Mass: 174.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-bromo-4,5-dimethyl-1,3-oxazole

Introduction to 2-Bromo-4,5-Dimethyl-1,3-Oxazole (CAS No. 1240612-08-1)

2-Bromo-4,5-dimethyl-1,3-oxazole (CAS No. 1240612-08-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of the bromine and methyl groups imparts specific reactivity and stability characteristics that make it an attractive building block for synthetic chemistry.

The chemical structure of 2-bromo-4,5-dimethyl-1,3-oxazole consists of a 1,3-oxazole ring with a bromine atom at the 2-position and two methyl groups at the 4 and 5 positions. This configuration provides a balance of electron-withdrawing and electron-donating effects, which can influence its reactivity in different chemical reactions. The bromine atom, being a good leaving group, facilitates nucleophilic substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-bromo-4,5-dimethyl-1,3-oxazole has shown promise as a starting material for the development of novel drugs. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes and receptors. For instance, researchers at the University of California have reported the synthesis of derivatives of 2-bromo-4,5-dimethyl-1,3-oxazole that exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

Beyond pharmaceutical applications, 2-bromo-4,5-dimethyl-1,3-oxazole has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and energy storage. Researchers at MIT have demonstrated the use of this compound as a building block for the preparation of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in flexible electronics and wearable devices.

The synthesis of 2-bromo-4,5-dimethyl-1,3-oxazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of an appropriate nitrile with a brominated ketone in the presence of an acid catalyst. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic protocols. For example, a recent study published in the Journal of Organic Chemistry described a palladium-catalyzed approach that significantly improved the yield and selectivity of the reaction.

The physical properties of 2-bromo-4,5-dimethyl-1,3-oxazole, such as its melting point (78°C) and boiling point (165°C), are well-characterized and contribute to its stability under various conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it easy to handle in laboratory settings. These properties are crucial for its use as an intermediate in complex synthetic pathways.

In conclusion, 2-bromo-4,5-dimethyl-1,3-oxazole (CAS No. 1240612-08-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and optimization methods for its synthesis, this compound is likely to remain at the forefront of scientific innovation.